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Introduction

Gamma-methyl ionone is a significant aroma chemical, prized for its characteristic violet, orris,
and woody scent profile.[1] While commonly referred to as a single entity, commercial gamma-
methyl ionone is typically a mixture of isomers, with alpha-isomethyl ionone being the
predominant component.[1][2] Understanding the nuanced physicochemical properties of this
isomeric mixture is paramount for its effective application in fragrance formulations, as well as
for exploring its potential biological activities. This technical guide provides a comprehensive
overview of the core physicochemical characteristics of gamma-methyl ionone, detailed
experimental methodologies for its analysis and synthesis, and an exploration of its interaction
with olfactory signaling pathways.

Physicochemical Properties

The physicochemical properties of gamma-methyl ionone are largely dictated by its primary
constituent, alpha-isomethyl ionone. The properties of the isomeric mixture and its key
individual isomers are summarized below.
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Gamma-Methyl

Alpha-lsomethyl

Beta-Isomethyl

Property lonone (Isomeric
. lonone lonone
Mixture)
CAS Number 1335-46-2[2][3] 127-51-5[3] 79-89-0[3][4]
Molecular Formula C14H220]2] C14H220I5] C14H220
Molecular Weight 206.32 g/mol [6] 206.3239 g/mol [5] 206.32 g/mol
Colorless to pale Colorless or pale-
Appearance o o -
yellow liquid[5] straw colored liquid[5]
93°C@3.1
. . mmHg[5], 121-122 °C  301.28 °C @ 760.00
Boiling Point - ]
@ 9 Torr[6],232°C @ mm Hg (estimated)[4]
760 mmHg[1][7]
_ _ _ _ 62.00 °C @ 760.00
Melting Point Not available Not available[8]
mm Hg[4]
0.93 g/cm3 (20 °C)[5],
Density - 0.925-0.929 g/cm3 @ -

25 °C[7]

Refractive Index

1.5000-1.5020 @ 20
°Cl7]

Solubility

Soluble in ethanol and

oils; insoluble in water.

[9]

0.064 g/L in water[5]

Soluble in alcohol;
2.309 mg/L in water
@ 25 °C (estimated)

[4]

Vapor Pressure

0.003000 mmHg @
25.00 °C (estimated)

[1](7]

0.001000 mmHg @
25.00 °C (estimated)

[4]

Flash Point

> 110 °C[1][7]

> 100 °C[4]

Experimental Protocols
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Synthesis of Methyl lonone Isomers via Aldol
Condensation

The industrial synthesis of methyl ionone isomers is primarily achieved through a base-
catalyzed aldol condensation of citral with methyl ethyl ketone, followed by an acid-catalyzed
cyclization.[5]

Objective: To synthesize a mixture of pseudo-methyl ionone isomers.

Materials:

Citral (distilled)

o Methyl ethyl ketone (MEK)

e Sodium hydroxide (NaOH) solution (e.g., 40%)

¢ Anhydrous calcium chloride (CacClz2)

e Deionized water

e Round bottom flask (1 L)

e Magnetic stirrer and stir bar

e Heating mantle

o Separatory funnel (250 mL)

Procedure:

e InalL round bottom flask, add 205 g of methyl ethyl ketone.

o While stirring rapidly, add 6.33 g of a 40% aqueous NaOH solution. Note that the solution
may not be fully miscible.[10]

o Immediately add 102.0 g of distilled citral to the mixture with continued vigorous stirring.[10]
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Gently heat the mixture to 40-60 °C using a heating mantle. The reaction is slightly
exothermic.[10]

Maintain the temperature and continue stirring for several hours. The reaction progress can
be monitored by thin-layer chromatography.

After the reaction is complete, cool the mixture to room temperature.

Transfer the reaction mixture to a separatory funnel and wash it four times with 100 mL
portions of deionized water to remove the catalyst and any unreacted water-soluble
components.[10]

Separate the organic layer, which contains the crude pseudo-methyl ionone.

Dry the organic layer over anhydrous calcium chloride.[10]

The resulting crude product can be purified by vacuum distillation.[10]

Logical Workflow for Synthesis:
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Synthesis of Pseudo-Methyl lonone

Mix MEK and NaOH solution

;

Add Citral

;

Heat and Stir (40-60°C)

;

Reaction Monitoring (TLC)

eaction Complete

Cool to Room Temperature

;

Water Wash (4x)

;

Separate Organic Layer

;

Dry with CaCl2

;

Vacuum Distillation
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GC-MS Analysis of Methyl lonone Isomers

Sample Preparation (Dilution/Extraction)

l

Injection into GC

l

Separation on Capillary Column

l

lonization (EI)

l

Mass Analysis (Quadrupole)

l

Detection

l

Data Acquisition

P

Compound Identification (Library Search) Quantification (Peak Integration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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